6-methoxy-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]quinoline-4-carboxamide

• IUPAC Name: 6-methoxy-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)quinoline-4-carboxamide
• InChI: InChI=1S/C19H14N4O2S/c1-25-12-5-6-15-14(10-12)13(7-9-21-15)18(24)23-19-22-17(11-26-19)16-4-2-3-8-20-16/h2-11H,1H3,(H,22,23,24)
• InChI Key: MKYXITBIDKLEFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=CN=C2C=C1)C(=O)NC3=NC(=CS3)C4=CC=CC=N4
• Molecular Formula: C19H14N4O2S
• Molecular Weight: 362.4 g/mol

Description

The molecule “6-methoxy-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]quinoline-4-carboxamide” is a complex organic compound that contains several functional groups and rings. It has a quinoline ring, a thiazole ring, and a pyridine ring, which are all aromatic heterocycles commonly found in many biologically active compounds. The molecule also contains a methoxy group and a carboxamide group, which could potentially participate in various chemical reactions.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps and various types of chemical reactions. For instance, the formation of the quinoline ring could potentially involve a Skraup or Doebner-Miller synthesis. The thiazole ring might be formed through a Hantzsch thiazole synthesis or similar methods. The methoxy group could be introduced through an etherification reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the aromatic rings and the various functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups, which could be determined through techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The aromatic rings might participate in electrophilic aromatic substitution reactions, while the carboxamide group could undergo hydrolysis or other reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar carboxamide group could enhance its solubility in polar solvents, while the aromatic rings might increase its stability.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its structure, investigating its reactivity, and testing its biological activity. Such studies could potentially lead to the development of new drugs or other useful compounds.